Direct determination of trace metals in sea-water using electrothermal vaporization inductively coupled plasma mass spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9961100549
Abstract
A method is described for the direct analysis of five transition elements (Co, Cu, Mn, Ni, V) in sea-water using ETV-ICP-MS. Interferences from the sea-water matrix were eliminated by a combination of in situ separation of analyte and matrix components in the ETV, and use of nitric acid as a chemical modifier. The nitric acid facilitates the removal of chloride from the sea-water matrix during the sample drying stage, whilst optimization of the ETV heating programme allows for effective separation of residual matrix and analyte species, thus reducing ionization suppression and space charge effects in the ICP-MS. Calibration standards, prepared by spiking a sea-water matrix stripped of trace metals by ion exchange, gave excellent linearity and allowed for direct determination of selected analytes without the use of standard additions. Detection limits ranged from 0.003 µg l–1 for V to 0.14 µg l–1 for Cu. The precision and accuracy of the method were checked by analysis of two certified reference sea-waters.
Recommended Literature
- [1] Study of a magnetic-cooling material Gd(OH)CO3†
- [2] Inside front cover
- [3] Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†
- [4] Foods and drugs analysis
- [5] A band-gap-graded CZTSSe solar cell with 12.3% efficiency†
- [6] Chemical kinetics of H-abstractions from dimethyl amine by H, CH3, OH, and HO2 radicals with multi-structural torsional anharmonicity†
- [7] Fast and highly sensitive humidity sensors based on NaNbO3 nanofibers†
- [8] Inside back cover
- [9] Results report of apatite fission-track analysis by LA-ICP-MS and its comparison with the conventional external detector method of dating†
- [10] Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†
Journal Name：Journal of Analytical Atomic Spectrometry
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 11016-71-0
